Cas no 915296-01-4 ((11Bs)-(2S,5S)-1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2,5-diphenylpyrrolidine)

(11Bs)-(2S,5S)-1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2,5-diphenylpyrrolidine is a chiral phosphine ligand with a rigid dinaphthodioxaphosphepine core and stereodefined pyrrolidine substituents. Its key advantages include high stereoselectivity in asymmetric catalysis, particularly in transition-metal-catalyzed reactions such as hydrogenations and cross-couplings. The dinaphtho backbone enhances steric hindrance and electronic tuning, while the diphenylpyrrolidine moiety provides additional chiral control. This ligand exhibits excellent stability under reaction conditions and demonstrates broad utility in enantioselective synthesis. Its well-defined stereochemistry and robust framework make it a valuable tool for achieving high enantiomeric excess in complex transformations.
(11Bs)-(2S,5S)-1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2,5-diphenylpyrrolidine structure
915296-01-4 structure
Product Name:(11Bs)-(2S,5S)-1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2,5-diphenylpyrrolidine
CAS No:915296-01-4
MF:C36H28NO2P
MW:537.586790084839
CID:4719646
PubChem ID:11983856
Update Time:2025-05-22

(11Bs)-(2S,5S)-1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2,5-diphenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • (11bS)-(2S,5S)-1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2,5-diphenylpyrrolidine
    • 4-[(2S)-2alpha,5beta-Diphenylpyrrolizino]dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
    • (11bR)-(2S,5S)-1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2,5-diphenylpyrrolidine
    • (2S,5S)-1-(11bS)-Dinaphtho[2,1-d:1′,2′-f][1,3,2]dioxaphosphepin-4-yl-2,5-diphenylpyrrolidine (ACI)
    • (2S,5S)-1-(12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)-2,5-diphenylpyrrolidine
    • CS-0092681
    • 915296-01-4
    • MFCD32173599
    • (2S,5S)-1-{12,14-dioxa-13-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl}-2,5-diphenylpyrrolidine
    • SCHEMBL12937002
    • D80772
    • (2S,5S)-1-(11bS)-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl-2,5-diphenylpyrrolidine
    • 934559-78-1
    • (11Bs)-(2S,5S)-1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2,5-diphenylpyrrolidine
    • Inchi: 1S/C36H28NO2P/c1-3-13-27(14-4-1)31-21-22-32(28-15-5-2-6-16-28)37(31)40-38-33-23-19-25-11-7-9-17-29(25)35(33)36-30-18-10-8-12-26(30)20-24-34(36)39-40/h1-20,23-24,31-32H,21-22H2/t31-,32-/m0/s1
    • InChI Key: SQEYSQAZYNQDSV-ACHIHNKUSA-N
    • SMILES: P1(N2[C@H](C3C=CC=CC=3)CC[C@H]2C2C=CC=CC=2)OC2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC=2O1

Computed Properties

  • Exact Mass: 537.18576613 g/mol
  • Monoisotopic Mass: 537.18576613 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 3
  • Complexity: 775
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 537.6
  • XLogP3: 9.6
  • Topological Polar Surface Area: 29.5

(11Bs)-(2S,5S)-1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2,5-diphenylpyrrolidine Pricemore >>

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(11Bs)-(2S,5S)-1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2,5-diphenylpyrrolidine Suppliers

Amadis Chemical Company Limited
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(CAS:915296-01-4)(11Bs)-(2S,5S)-1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2,5-diphenylpyrrolidine
Order Number:A1063498
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:27
Price ($):206.0/671.0
Email:sales@amadischem.com

Additional information on (11Bs)-(2S,5S)-1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2,5-diphenylpyrrolidine

Compound CAS No. 915296-01-4: (11Bs)-(2S,5S)-1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2,5-diphenylpyrrolidine

The compound with CAS No. 915296-01-4, named (11Bs)-(2S,5S)-1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2,5-diphenylpyrrolidine, is a highly specialized organic molecule with significant potential in advanced chemical research and applications. This compound belongs to the class of dioxaphosphorines, which are known for their unique structural features and versatile reactivity. The molecule's structure incorporates a dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin moiety fused with a pyrrolidine ring system substituted with phenyl groups at positions 2 and 5. The stereochemistry of the compound is defined by the (S,S) configuration at positions 2 and 5 of the pyrrolidine ring.

Recent studies have highlighted the importance of such compounds in the field of organophosphorus chemistry. The dinaphtho[...]dioxaphosphorine core is particularly interesting due to its ability to participate in various nucleophilic and electrophilic reactions. Researchers have demonstrated that this moiety can act as a robust platform for constructing bioactive molecules or advanced materials. For instance, the incorporation of this structure into drug candidates has shown promise in modulating enzyme activities or targeting specific biological pathways.

The synthesis of (11Bs)-(2S,5S)-Dinaphtho[...]dioxaphosphorine derivatives has been optimized through innovative methodologies that emphasize stereoselectivity and scalability. Modern approaches often utilize asymmetric catalysis or enantioselective reactions to achieve the desired stereochemistry at critical positions. These advancements have significantly enhanced the efficiency of producing enantiopure compounds, which are essential for biological testing and further development.

In terms of physical properties, this compound exhibits notable thermal stability and solubility in organic solvents. These characteristics make it suitable for applications in high-throughput screening or as intermediates in complex molecule synthesis. Furthermore, its electronic properties have been studied using computational chemistry techniques, revealing insights into its reactivity and potential interactions with biomolecules.

Recent research has also explored the biological activity of this compound and its analogs. Initial findings suggest that it may possess inhibitory effects on certain enzymes or receptors involved in disease pathways. However, further studies are required to fully understand its pharmacokinetics and toxicity profiles before considering its therapeutic potential.

The integration of (Dinaphtho[...]dioxaphosphorine) into diverse chemical frameworks continues to be an area of active investigation. Collaborative efforts between academic institutions and industry partners are driving innovations in this field, paving the way for novel applications in medicine and materials science.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:915296-01-4)(11Bs)-(2S,5S)-1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-2,5-diphenylpyrrolidine
A1063498
Purity:99%/99%
Quantity:250mg/1g
Price ($):206.0/671.0
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